Cas no 883528-03-8 (2-Cyclopropylmethoxynaphthalene-1-carbaldehyde)

• Product Name: 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde
• CAS No: 883528-03-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 5525230
• Update Time: 2025-10-29

2-Cyclopropylmethoxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde

• Inchi： 1S/C15H14O2/c16-9-14-13-4-2-1-3-12(13)7-8-15(14)17-10-11-5-6-11/h1-4,7-9,11H,5-6,10H2
• InChI Key： FRBFICDPLKXNOM-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2C(C=CC=C2)=CC=C1OCC1CC1

Additional information on 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde

Recent Advances in the Study of 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde (CAS: 883528-03-8) in Chemical Biology and Pharmaceutical Research

2-Cyclopropylmethoxynaphthalene-1-carbaldehyde (CAS: 883528-03-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This naphthalene derivative, characterized by a cyclopropylmethoxy substituent and an aldehyde functional group, has been explored as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a scaffold for designing small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. The researchers synthesized a series of derivatives based on 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde and evaluated their binding affinities to MDM2, a critical regulator of the tumor suppressor p53. The results demonstrated that certain derivatives exhibited nanomolar inhibitory activity, suggesting their potential as lead compounds for anticancer drug development.

In another recent development, a team from the University of Cambridge reported the use of 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde as a precursor for synthesizing novel antimicrobial agents. The study, published in Bioorganic & Medicinal Chemistry Letters, described the compound's reactivity in Pd-catalyzed cross-coupling reactions, enabling the efficient construction of diverse naphthalene-based structures. Several synthesized analogs showed promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli.

From a chemical biology perspective, the unique structural features of 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde have made it a valuable tool for probing biological systems. A 2024 Nature Chemical Biology paper detailed its use as a photoaffinity labeling probe for studying enzyme-substrate interactions in cytochrome P450 systems. The cyclopropyl group's ring strain and the aldehyde's reactivity were exploited to create covalent inhibitors that provided new insights into the enzymes' active sites.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the cyclopropylmethoxy group contributes to enhanced membrane permeability compared to traditional methoxy-substituted naphthalenes, making it particularly interesting for CNS-targeted drug design.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Recent ADMET studies have indicated that while 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde derivatives generally show good metabolic stability, some exhibit limited aqueous solubility. Current research efforts, as reported at the 2024 ACS National Meeting, are focusing on structural modifications to address these limitations while maintaining biological activity.

Looking forward, the versatility of 2-Cyclopropylmethoxynaphthalene-1-carbaldehyde positions it as a valuable building block in medicinal chemistry. Ongoing research is exploring its application in targeted protein degradation (PROTACs), fluorescent probes for cellular imaging, and as a component of metal-organic frameworks for drug delivery. The compound's CAS number (883528-03-8) has become increasingly prevalent in patent applications, reflecting growing commercial interest in its pharmaceutical applications.